Cas no 2640846-18-8 (4-(4-{2-methylpyrazolo[1,5-a]pyrazin-4-yl}piperazin-1-yl)pyrimidine)

• Product Name: 4-(4-{2-methylpyrazolo[1,5-a]pyrazin-4-yl}piperazin-1-yl)pyrimidine
• CAS No: 2640846-18-8
• MF: C₁₅H₁₇N₇
• MW: 295.342381238937
• CID: 5315349
• PubChem ID: 155800666
• Update Time: 2025-06-08

4-(4-{2-methylpyrazolo[1,5-a]pyrazin-4-yl}piperazin-1-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2640846-18-8
• 4-(4-{2-methylpyrazolo[1,5-a]pyrazin-4-yl}piperazin-1-yl)pyrimidine
• F6619-5591
• AKOS040709600
• 2-Methyl-4-[4-(4-pyrimidinyl)-1-piperazinyl]pyrazolo[1,5-a]pyrazine

• Inchi： 1S/C15H17N7/c1-12-10-13-15(17-4-5-22(13)19-12)21-8-6-20(7-9-21)14-2-3-16-11-18-14/h2-5,10-11H,6-9H2,1H3
• InChI Key： MQBOIWAWHRLUAG-UHFFFAOYSA-N
• SMILES： C12=CC(C)=NN1C=CN=C2N1CCN(C2C=CN=CN=2)CC1

Computed Properties

• Exact Mass: 295.15454357g/mol
• Monoisotopic Mass: 295.15454357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 62.4Ų

Experimental Properties

• Density: 1.40±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 7.35±0.18(Predicted)

Additional information on 4-(4-{2-methylpyrazolo[1,5-a]pyrazin-4-yl}piperazin-1-yl)pyrimidine

4-(4-{2-Methylpyrazolo[1,5-a]pyrazin-4-yl}piperazin-1-yl)Pyrimidine: A Comprehensive Overview

The compound CAS No 2640846-18-8, also known as 4-(4-{2-methylpyrazolo[1,5-a]pyrazin-4-yl}piperazin-1-yl)pyrimidine, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising biological activities. In this article, we will delve into the structural characteristics, synthesis methods, and recent research findings related to this compound.

The molecular structure of 4-(4-{2-methylpyrazolo[1,5-a]pyrazin-4-yl}piperazin-1-yl)pyrimidine is characterized by a pyrimidine ring system fused with a piperazine moiety. The piperazine ring is further substituted with a 2-methylpyrazolo[1,5-a]pyrazine group at the 4-position. This arrangement creates a highly conjugated system, which is known to exhibit strong electronic interactions and stability. The presence of the methyl group at the pyrazolo[1,5-a]pyrazine ring introduces additional steric and electronic effects, which can influence the compound's pharmacokinetic properties.

Recent studies have highlighted the potential of this compound in various therapeutic areas. For instance, researchers have explored its role as a potential anticancer agent. The pyrimidine core is a well-known scaffold in antitumor drug design due to its ability to inhibit key enzymes involved in cell proliferation. The integration of the piperazine and pyrazolo[1,5-a]pyrazine moieties further enhances the compound's ability to target specific cellular pathways, making it a promising candidate for drug development.

In addition to its anticancer properties, this compound has also shown potential in antiviral applications. The pyrimidine ring system is known to interact with viral RNA polymerases, making it a valuable component in antiviral drug design. The substitution pattern of this compound allows for selective binding to viral targets while minimizing off-target effects, which is crucial for developing safe and effective antiviral therapies.

The synthesis of CAS No 2640846-18-8 involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. The key steps include the formation of the pyrimidine ring through cyclization reactions, followed by the introduction of the piperazine and pyrazolo[1,5-a]pyrazine groups via nucleophilic substitution or coupling reactions. These steps require precise control over reaction conditions to ensure high yields and purity of the final product.

One of the most recent advancements in this field involves the use of microwave-assisted synthesis techniques to streamline the production process. This approach not only reduces reaction times but also enhances the overall efficiency of the synthesis pathway. Researchers have also explored green chemistry principles to minimize environmental impact during the production of this compound.

The biological evaluation of 4-(4-{2-methylpyrazolo[1,5-a]pyrazin-4-yl}piperazin-1-yl)pyrimidine has been conducted using various in vitro and in vivo models. These studies have provided valuable insights into its pharmacokinetic profile, bioavailability, and toxicity levels. Preliminary results indicate that this compound exhibits favorable pharmacokinetic properties, making it suitable for further preclinical testing.

In conclusion, CAS No 2640846-18-8, or 4-(4-{2-methylpyrazolo[1,5-a]pyrazin-4-yl}piperazin-1-yl)pyrimidine, represents a significant advancement in medicinal chemistry. Its unique structural features and promising biological activities position it as a valuable candidate for developing novel therapeutic agents. As research continues to unfold, this compound holds immense potential in addressing unmet medical needs across various therapeutic areas.